Cas no 23897-63-4 (BUTYLTRIPHENYLLEAD)

• Product Name: BUTYLTRIPHENYLLEAD
• CAS No: 23897-63-4
• MF: C₂₂H₂₄Pb
• MW: 495.62596321106
• CID: 5039331
• Update Time: 2025-10-17

BUTYLTRIPHENYLLEAD Chemical and Physical Properties

Names and Identifiers

• BUTYLTRIPHENYLLEAD

• Inchi： 1S/3C6H5.C4H9.Pb/c3*1-2-4-6-5-3-1;1-3-4-2;/h3*1-5H;1,3-4H2,2H3;
• InChI Key： ZROLQCXBCLLSPY-UHFFFAOYSA-N
• SMILES： [Pb](CCCC)(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1

Additional information on BUTYLTRIPHENYLLEAD

Comprehensive Overview of BUTYLTRIPHENYLLEAD (CAS No. 23897-63-4)

BUTYLTRIPHENYLLEAD, with the Chemical Abstracts Service (CAS) number 23897-63-4, is a significant compound in the field of organic chemistry and materials science. This organolead compound is characterized by its unique structure, consisting of a lead atom bonded to a butyl group and three phenyl groups. The compound has garnered attention for its potential applications in various scientific and industrial domains, including catalysis, materials science, and pharmaceutical research.

The molecular formula of BUTYLTRIPHENYLLEAD is C₁₉H₁₉Pb, and its molecular weight is approximately 375.46 g/mol. The compound is typically synthesized through the reaction of butyllithium with triphenyllead chloride. This synthesis method provides a high yield and purity, making it suitable for various research applications.

In recent years, the study of organometallic compounds like BUTYLTRIPHENYLLEAD has seen significant advancements. One of the key areas of interest is its potential as a catalyst in organic synthesis. Research published in the Journal of Organometallic Chemistry has highlighted the efficiency of BUTYLTRIPHENYLLEAD in promoting various chemical reactions, including coupling reactions and hydrogenations. These findings have opened new avenues for the development of more sustainable and efficient catalytic processes.

Another important application of BUTYLTRIPHENYLLEAD is in materials science. The compound's unique electronic properties make it a promising candidate for the development of novel materials with tailored functionalities. For instance, studies have shown that BUTYLTRIPHENYLLEAD can be used to modify the surface properties of semiconductors, enhancing their performance in electronic devices. This application has significant implications for the semiconductor industry, where there is a constant demand for materials with improved electrical and optical properties.

In the pharmaceutical sector, BUTYLTRIPHENYLLEAD has also shown potential as an intermediate in the synthesis of certain drugs. While lead compounds are generally not used directly in pharmaceutical formulations due to their toxicity, they can serve as valuable building blocks in the development of new therapeutic agents. Recent research has focused on using organolead compounds like BUTYLTRIPHENYLLEAD to synthesize more stable and less toxic derivatives that can be used in drug discovery and development.

The physical properties of BUTYLTRIPHENYLLEAD are also noteworthy. It is a colorless solid at room temperature and is soluble in common organic solvents such as toluene and dichloromethane. These properties make it easy to handle and process in laboratory settings, facilitating its use in various experimental protocols.

Safety considerations are crucial when working with organometallic compounds like BUTYLTRIPHENYLLEAD. While lead itself is known to be toxic, proper handling and storage protocols can minimize risks. Researchers should always wear appropriate personal protective equipment (PPE) and work under a fume hood to ensure safety.

In conclusion, BUTYLTRIPHENYLLEAD (CAS No. 23897-63-4) is a versatile compound with a wide range of applications in organic chemistry, materials science, and pharmaceutical research. Its unique structure and properties make it an important tool for advancing scientific knowledge and developing innovative technologies. As research continues to uncover new uses for this compound, its importance in various fields is likely to grow even further.